(2,4-DIMETHYL-PHENYL)-METHANETHIOL

• IUPAC Name: (2,4-dimethylphenyl)methanethiol
• InChI: InChI=1S/C9H12S/c1-7-3-4-9(6-10)8(2)5-7/h3-5,10H,6H2,1-2H3
• InChI Key: JHPCOZJGZURWKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CS)C
• Molecular Formula: C9H12S
• Molecular Weight: 152.26 g/mol

Description

(2,4-Dimethyl-phenyl)-methanethiol is a benzyl thiol derivative characterized by a methanethiol group (-CH₂SH) attached to a benzene ring substituted with methyl groups at the 2- and 4-positions. This compound belongs to the arylthiol family, which is notable for its applications in organic synthesis, coordination chemistry, and materials science. The methyl substituents enhance hydrophobicity and steric bulk, influencing its reactivity and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

(2,4-DIMETHYL-PHENYL)-METHANETHIOL can be synthesized through several methods. One common approach involves the reaction of 2,4-dimethylbenzyl chloride with sodium hydrosulfide in the presence of a solvent like ethanol. The reaction typically occurs under reflux conditions, resulting in the formation of 2,4-dimethylphenylmethanethiol.

Industrial Production Methods

In industrial settings, the production of 2,4-dimethylphenylmethanethiol often involves the use of more efficient and scalable methods. One such method includes the catalytic hydrogenation of 2,4-dimethylbenzonitrile in the presence of a suitable catalyst, such as palladium on carbon. This process yields 2,4-dimethylphenylmethanethiol with high purity and yield.

Chemical Reactions Analysis

Types of Reactions

(2,4-DIMETHYL-PHENYL)-METHANETHIOL undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form disulfides or sulfonic acids.

Reduction: Reduction reactions can convert it back to its corresponding thiol.

Substitution: It can participate in nucleophilic substitution reactions, where the thiol group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride can be used.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides are often employed.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: Thiols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Organic Synthesis

(2,4-Dimethyl-phenyl)-methanethiol serves as a crucial building block in organic synthesis. It is utilized in the preparation of various organic compounds and can act as a reagent in multiple chemical reactions.

Table 1: Key Reactions Involving (2,4-Dimethyl-phenyl)-methanethiol

Reaction Type	Example Reaction	Product(s)
Substitution	$\text{ 2 4 Dimethyl phenyl methanethiol}+\text{Br}\rightarrow \text{Substituted Thiol}$	Various substituted thiols
Oxidation	$\text{ 2 4 Dimethyl phenyl methanethiol}+\text{O}_2\rightarrow \text{Disulfides}$	(2,4-Dimethyl-phenyl)disulfide
Reduction	$\text{ 2 4 Dimethyl phenyl methanethiol}+\text{H}_2\rightarrow \text{2 4 Dimethylbenzene}$	2,4-Dimethylbenzene

Research indicates that (2,4-dimethyl-phenyl)-methanethiol may exhibit biological activity through its interactions with biomolecules. Its thiol group can form covalent bonds with proteins and enzymes, potentially altering their functions.

Case Study: Cancer Biomarker
Recent studies have proposed methanethiol as a promising biomarker for non-invasive cancer diagnosis. Elevated levels of methanethiol have been observed in various cancers, indicating its potential role in cancer metabolism and progression .

Drug Development

The compound is being investigated for its therapeutic effects and as a precursor for drug development. For instance, it is involved in synthesizing vortioxetine, an experimental drug for treating depression and anxiety .

Table 2: Drug Development Applications

Drug Name	Application	Role of (2,4-Dimethyl-phenyl)-methanethiol
Vortioxetine	Treatment of depression	Precursor in synthesis

Specialty Chemicals Production

In industrial settings, (2,4-dimethyl-phenyl)-methanethiol is utilized as an intermediate in the production of specialty chemicals. Its unique properties make it suitable for manufacturing various chemical products.

Table 3: Industrial Uses

Application	Description
Antioxidants	Used to prevent oxidation in various products
Solvents	Acts as a solvent in chemical reactions
Disinfectants	Incorporated into formulations for sanitation

Mechanism of Action

The mechanism of action of 2,4-dimethylphenylmethanethiol involves its interaction with various molecular targets. The thiol group can form covalent bonds with electrophilic centers in proteins and enzymes, leading to modifications in their activity. This compound can also participate in redox reactions, influencing cellular redox balance and signaling pathways.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physical Properties

(See Section 2.2 for full table.)

Table 2: Reactivity Comparison

Compound	Oxidation Susceptibility	Nucleophilic Reactivity
(2,4-Dimethyl-phenyl)-methanethiol	High (disulfide formation)	Moderate (steric hindrance)
4-(3,4-Dimethylphenyl)thiophenol	Moderate	High
Benzyl thiol	High	High

Biological Activity

(2,4-Dimethyl-phenyl)-methanethiol, often referred to as DMPT, is a compound of increasing interest in various fields, particularly in organic chemistry and biochemistry. This article delves into its biological activity, mechanisms of action, and potential applications based on current research findings.

DMPT is characterized by a thiol group that can participate in redox reactions and form covalent bonds with proteins and enzymes. Its structure enables it to act as a nucleophile, influencing various biochemical pathways. The compound is primarily used as a reagent in organic synthesis and has applications in medicinal chemistry due to its potential therapeutic properties .

The biological activity of DMPT is largely attributed to its thiol functionality. It engages in the following mechanisms:

• Covalent Bond Formation : The thiol group can react with electrophilic centers in proteins, leading to modifications that alter protein function .
• Redox Reactions : DMPT can modulate cellular redox states, impacting signaling pathways and cellular processes .
• Nucleophilic Activity : As a nucleophile, DMPT participates in various biochemical reactions, which may lead to the synthesis of more complex organic molecules .

Biological Activity

Research on DMPT has highlighted several key biological activities:

• Antioxidant Properties : DMPT exhibits antioxidant activity by scavenging free radicals, which can protect cells from oxidative stress .
• Potential Therapeutic Applications : Studies suggest that DMPT may have applications in cancer therapy due to its ability to influence cellular pathways associated with tumor growth and metastasis .
• Impact on Sulfur Metabolism : DMPT is implicated in sulfur metabolism, where it may serve as a biomarker for certain cancers. Its levels correlate with the metabolic state of cancer cells .

1. Antioxidant Activity Assessment

A study evaluated the antioxidant potential of DMPT using various assays. The results indicated that DMPT effectively reduced oxidative stress markers in vitro, suggesting its potential for therapeutic use in diseases associated with oxidative damage.

2. Cancer Research

Research has shown that DMPT influences the expression of genes involved in cancer progression. In cell line studies, treatment with DMPT resulted in altered expression levels of key oncogenes and tumor suppressor genes, suggesting a role in modulating cancer cell behavior .

Data Table: Summary of Biological Activities

Biological Activity	Description	References
Antioxidant Activity	Scavenges free radicals; reduces oxidative stress	,
Cancer Therapy Potential	Modulates pathways involved in tumor growth	,
Sulfur Metabolism	Biomarker for cancer; affects cellular metabolism